Cas no 176370-29-9 (3-Piperidinecarbonitrile, 6-methyl-4-oxo-)

3-Piperidinecarbonitrile, 6-methyl-4-oxo- structure
176370-29-9 structure
Product Name:3-Piperidinecarbonitrile, 6-methyl-4-oxo-
CAS No:176370-29-9
MF:C7H10N2O
MW:138.167101383209
CID:2846686
Update Time:2023-08-10

3-Piperidinecarbonitrile, 6-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-PIPERIDINECARBONITRILE, 6-METHYL-4-OXO-
    • 3-Piperidinecarbonitrile, 6-methyl-4-oxo-
    • Inchi: 1S/C7H10N2O/c1-5-2-7(10)6(3-8)4-9-5/h5-6,9H,2,4H2,1H3
    • InChI Key: PDHHQVRSUXAIOD-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)CNC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 191
  • XLogP3: -0.3
  • Topological Polar Surface Area: 52.9

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